Cas no 1773-37-1 (Carbasulam)

Carbasulam is a selective herbicide belonging to the sulfonamide class, primarily used for pre-emergence and early post-emergence control of broadleaf weeds in cereal crops. Its mode of action involves inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis, leading to disrupted plant growth. Carbasulam exhibits high efficacy against resistant weed populations due to its unique chemical structure, which minimizes cross-resistance risks. It is characterized by low application rates, favorable environmental persistence, and compatibility with integrated weed management systems. The compound demonstrates selectivity in crops like wheat and barley, ensuring crop safety while providing reliable weed control under diverse agronomic conditions.

Carbasulam structure

Product Name:Carbasulam

CAS No:1773-37-1

MF:C₁₀H₁₂N₂O₆S

MW:288.277081489563

CID:156587

PubChem ID:15679

Update Time:2025-06-09

Carbasulam Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]-, methyl ester (9CI)
- methyl N-[4-(methoxycarbonylamino)phenyl]sulfonylcarbamate
- methyl ({4-[(methoxycarbonyl)amino]phenyl}sulfonyl)carbamate
- methyl 4-(methoxycarbonylsulphamoyl)carbanilate
- METHYL P-METHOXYCARBONYLAMINOBENZENESULFONYLCARBAMATE
- METHYL (4-(METHOXYCARBONYLAMINO)BENZENE)SULFONYLCARBAMATE
- Q27256701
- Caswell No. 573I
- Carbasulam [ISO]
- CARBAMIC ACID, N-((4-((METHOXYCARBONYL)AMINO)PHENYL)SULFONYL)-, METHYL ESTER
- Carbamic acid, ((4-((methoxycarbonyl)amino)phenyl)sulfonyl)-, methyl ester
- METHYL 4-(METHOXYCARBONYLSULFAMOYL)CARBANILATE
- Acetylasulam
- NS00127342
- 37T3H0AML4
- UNII-37T3H0AML4
- CARBAMIC ACID, (P-PHENYLENESULFONYL)DI-, DIMETHYL ESTER
- Carbasulam
- 1773-37-1
- SCHEMBL135654
- METHYL N-((4-((METHOXYCARBONYL)AMINO)PHENYL)SULFONYL)CARBAMATE
- DTXSID2041755
- CARBANILIC ACID, P-(CARBOXYSULFAMOYL)-, DIMETHYL ESTER
- M AND B-9555
- EPA Pesticide Chemical Code 573800
- Inchi： 1S/C10H12N2O6S/c1-17-9(13)11-7-3-5-8(6-4-7)19(15,16)12-10(14)18-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
- InChI Key： ZTFLDKYLDUZSMN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NC(=O)OC)(=O)=O